Cas no 191021-93-9 (5-Chrysenecarboxylic Acid Ethyl Ester)

• Product Name: 5-Chrysenecarboxylic Acid Ethyl Ester
• CAS No: 191021-93-9
• MF: C₂₁H₁₆O₂
• MW: 300.350545883179
• CID: 3852300
• PubChem ID: 11781560
• Update Time: 2025-08-03

5-Chrysenecarboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Chrysenecarboxylic acid, ethyl ester
• 5-Chrysenecarboxylic Acid Ethyl Ester
• 5-ChrysenecarboxylicAcidEthylEster
• 191021-93-9
• Ethyl Chrysene-5-carboxylate
• starbld0026580

• Inchi： 1S/C21H16O2/c1-2-23-21(22)19-13-15-8-4-5-9-16(15)18-12-11-14-7-3-6-10-17(14)20(18)19/h3-13H,2H2,1H3
• InChI Key： RRTQROCKXUUQFV-UHFFFAOYSA-N
• SMILES： C1=C2C(C3=C(C=C2)C2C(=CC=CC=2)C=C3C(OCC)=O)=CC=C1

Computed Properties

• Exact Mass: 300.115029749Da
• Monoisotopic Mass: 300.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 503.5±19.0 °C at 760 mmHg
• Flash Point: 229.1±6.2 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

5-Chrysenecarboxylic Acid Ethyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Chrysenes

Additional information on 5-Chrysenecarboxylic Acid Ethyl Ester

5-Chrysenecarboxylic Acid Ethyl Ester: A Comprehensive Overview

The compound with CAS No 191021-93-9, known as 5-Chrysenecarboxylic Acid Ethyl Ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of chrysene derivatives, which have garnered considerable attention due to their unique structural properties and potential applications in drug development and material science.

Chrysene, a polycyclic aromatic hydrocarbon, serves as the parent structure for 5-Chrysenecarboxylic Acid Ethyl Ester. The addition of the carboxylic acid ethyl ester group at the 5-position introduces new functional groups, enhancing the molecule's chemical reactivity and biological activity. This modification makes 5-Chrysenecarboxylic Acid Ethyl Ester a promising candidate for various research and industrial applications.

Recent studies have highlighted the potential of 5-Chrysenecarboxylic Acid Ethyl Ester in pharmacology, particularly in the development of anti-inflammatory and anti-cancer agents. Researchers have found that this compound exhibits significant anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to induce apoptosis in cancer cells has made it a subject of interest in oncology research.

In addition to its pharmacological applications, 5-Chrysenecarboxylic Acid Ethyl Ester has also been explored for its role in material science. Its aromatic structure and functional groups make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that derivatives of chrysene can be employed as semiconducting materials, paving the way for innovative applications in flexible electronics and photovoltaic devices.

The synthesis of 5-Chrysenecarboxylic Acid Ethyl Ester involves a series of well-established organic reactions, including Friedel-Crafts acylation and esterification. These methods ensure high yields and purity, making the compound readily available for research purposes. The ease of synthesis has further contributed to its popularity among chemists and pharmacologists.

One of the most recent breakthroughs involving 5-Chrysenecarboxylic Acid Ethyl Ester is its application in drug delivery systems. Scientists have developed nanocarriers loaded with this compound, which exhibit enhanced bioavailability and targeted delivery capabilities. This innovation has opened new avenues for treating chronic diseases with improved therapeutic outcomes.

Moreover, 5-Chrysenecarboxylic Acid Ethyl Ester has been studied for its environmental impact. Research indicates that this compound exhibits biodegradability under specific conditions, reducing its ecological footprint compared to traditional synthetic compounds. This aspect is particularly important as industries increasingly prioritize sustainable practices.

In conclusion, 5-Chrysenecarboxylic Acid Ethyl Ester (CAS No 191021-93-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in research, position it as a key player in the development of novel drugs, advanced materials, and eco-friendly technologies.